Cas no 82672-10-4 (Ethyl 2-oxo-3-pentyloxolane-3-carboxylate)

82672-10-4 structure
Product name:Ethyl 2-oxo-3-pentyloxolane-3-carboxylate
Ethyl 2-oxo-3-pentyloxolane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- DTXCID10358605
- ethyl 2-oxo-3-pentyltetrahydro-3-furancarboxylate
- AKOS015908080
- DTXSID60407753
- 82672-10-4
- Ethyl 2-oxo-3-pentyloxolane-3-carboxylate
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- Inchi: InChI=1S/C12H20O4/c1-3-5-6-7-12(10(13)15-4-2)8-9-16-11(12)14/h3-9H2,1-2H3
- InChI Key: FGGVSXPCGULNAU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 228.13615911Da
- Monoisotopic Mass: 228.13615911Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 52.6Ų
Ethyl 2-oxo-3-pentyloxolane-3-carboxylate Related Literature
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Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
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2. Back matter
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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